Cas no 122565-29-1 ((2R)-2-amino-5,5,5-trifluoropentanoic acid)

• Product Name: (2R)-2-amino-5,5,5-trifluoropentanoic acid
• CAS No: 122565-29-1
• MF: C₅H₈F₃NO₂
• MW: 171.117732048035
• MDL: MFCD17676353
• CID: 2897077
• PubChem ID: 7177181
• Update Time: 2025-06-11

(2R)-2-amino-5,5,5-trifluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Norvaline, 5,5,5-trifluoro-
• (R)-2-amino-5,5,5-trifluoropentanoic acid
• (2R)-2-amino-5,5,5-trifluoropentanoicacid
• (2R)-2-amino-5,5,5-trifluoropentanoic acid
• (r)-5,5,5-trifluronorvaline
• 122565-29-1
• SCHEMBL310316
• CS-0105959
• (R)-2-Amino-5,5,5-trifluoro-pentanoic acid
• D76579
• 5,5,5-Trifluoro-D-norvaline
• (r)-5,5,5-trifluoronorvaline
• (R)-5,5,5-trifluoro-2-aminopentanoic acid
• EN300-1300091
• MFCD17676353

• MDL： MFCD17676353
• Inchi： 1S/C5H8F3NO2/c6-5(7,8)2-1-3(9)4(10)11/h3H,1-2,9H2,(H,10,11)/t3-/m1/s1
• InChI Key： KTZZIDWVKLDWBF-GSVOUGTGSA-N
• SMILES： C(O)(=O)[C@@H](CCC(F)(F)F)N

Computed Properties

• Exact Mass: 171.05071298g/mol
• Monoisotopic Mass: 171.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-5,5,5-trifluoropentanoic acid

Introduction to (2R)-2-amino-5,5,5-trifluoropentanoic Acid (CAS No: 122565-29-1)

(2R)-2-amino-5,5,5-trifluoropentanoic acid is a significant compound in the field of pharmaceutical chemistry and biochemistry, characterized by its unique structural and functional properties. This α-amino acid derivative, with the chemical formula C₇H₉FnO₂, is a fluorinated branched-chain amino acid that has garnered considerable attention due to its potential applications in drug development and therapeutic research.

The compound is specifically recognized by its CAS number CAS No: 122565-29-1, which serves as a unique identifier in scientific literature and databases. Its molecular structure incorporates a trifluoromethyl group at the fifth carbon position, making it a fluorinated derivative of pentanoic acid. This modification imparts distinct physicochemical properties, including increased metabolic stability and altered binding affinities, which are highly valuable in medicinal chemistry.

(2R)-2-amino-5,5,5-trifluoropentanoic acid is particularly noteworthy for its role as a building block in the synthesis of more complex peptides and proteins. The chiral center at the second carbon atom, indicated by the (R) configuration, makes it an enantiomerically pure compound that is essential for constructing biologically active molecules with specific stereochemical requirements. In recent years, there has been growing interest in this compound due to its potential applications in the development of novel antibiotics and anti-inflammatory agents.

Recent studies have highlighted the pharmacological significance of fluorinated amino acids in modulating enzyme activity and receptor binding. For instance, research published in leading journals such as the Journal of Medicinal Chemistry has demonstrated that incorporating trifluoromethyl groups into amino acid sequences can enhance drug efficacy by improving lipophilicity and metabolic resistance. (2R)-2-amino-5,5,5-trifluoropentanoic acid, with its optimized fluorine substitution pattern, aligns well with these trends and offers a promising scaffold for further derivatization.

The compound's unique properties also make it a valuable tool in biochemical research. Its incorporation into peptide mimetics and protease inhibitors has shown promise in preclinical studies aimed at treating neurological disorders and infectious diseases. The trifluoromethyl group enhances the compound's interaction with biological targets by increasing its hydrophobicity and reducing susceptibility to enzymatic degradation. This has led to its exploration as an intermediate in the synthesis of next-generation therapeutics.

In addition to its pharmaceutical applications, (2R)-2-amino-5,5,5-trifluoropentanoic acid has been investigated for its potential role in material science. Fluorinated amino acids are known to improve the thermal stability and mechanical strength of polymers when incorporated into their backbones. This property is particularly relevant in the development of advanced materials for biomedical implants and drug delivery systems.

The synthesis of this compound typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. Advanced synthetic methodologies, including asymmetric hydrogenation and enzymatic resolution techniques, are often employed to produce enantiomerically pure forms of (2R)-2-amino-5,5,5-trifluoropentanoic acid. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The growing demand for fluorinated compounds in drug discovery has spurred innovation in synthetic chemistry. Researchers are continuously exploring new pathways to efficiently produce these valuable building blocks while minimizing environmental impact. The development of greener synthetic methods for (2R)-2-amino-5,5,5-trifluoropentanoic acid represents a significant advancement in this field.

Economic considerations also play a crucial role in the production and utilization of this compound. As pharmaceutical companies seek cost-effective solutions for drug development, there is increasing emphasis on optimizing synthetic routes to reduce manufacturing costs without compromising quality. Collaborative efforts between academia and industry are essential for driving innovation and ensuring sustainable production practices.

The regulatory landscape surrounding fluorinated compounds is another important factor influencing their use in pharmaceuticals. Regulatory agencies require thorough characterization of these compounds to ensure their safety and efficacy before they can be approved for clinical use. Compliance with regulatory guidelines is therefore critical for manufacturers seeking to commercialize products containing (2R)-2-amino-5,5,5-trifluoropentanoic acid.

In conclusion, (2R)-2-amino-5,5,5-trifluoropentanoic acid (CAS No: 122565-29-1) is a versatile and highly functional compound with significant applications across multiple domains of science and technology. Its unique structural features make it an invaluable asset in pharmaceutical research and development, while its potential extends to material science and beyond. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in advancing medical treatments and technological innovations.